Cas no 161841-12-9 (2-Propenoic acid,6-(4-hydroxyphenoxy)hexyl ester)

• Product Name: 2-Propenoic acid,6-(4-hydroxyphenoxy)hexyl ester
• CAS No: 161841-12-9
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 109829
• PubChem ID: 15390035
• Update Time: 2025-06-28

2-Propenoic acid,6-(4-hydroxyphenoxy)hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,6-(4-hydroxyphenoxy)hexyl ester
• 4-(6-ACRYLOXY-HEX-1-YL-OXY)PHENOL
• 6-(4-hydroxyphenoxy)hexyl prop-2-enoate
• 4-[(6-Acryloxy)hexyloxy]phenol
• 4-[6-(Acryloyloxy)hexyloxy]pheno
• 6-(4-Hydroxyphenoxy)hexyl acrylate
• 4-(6-Acryloyloxyhex-1-yloxy)phenol
• 4-((6-(Acryloyloxy)hexyl)oxy)phenol
• 4-(6-Acryloyloxy-n-hex-1-yloxy)phenol
• CS-13215
• DTXSID80572295
• 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester
• 161841-12-9
• CS-M3690
• 6-(4-Hydroxyphenoxy)hexylacrylate
• SCHEMBL7664651
• AKOS024389742
• AMY465
• FT-0697041
• A854400
• AC-30320
• MFCD09037828

• Inchi： 1S/C15H20O4/c1-2-15(17)19-12-6-4-3-5-11-18-14-9-7-13(16)8-10-14/h2,7-10,16H,1,3-6,11-12H2
• InChI Key： VWDSGKYABCFREO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 264.13600
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 55 ºC (water )
• Boiling Point: 407.6 °C at 760 mmHg
• Flash Point: 147 °C
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 55.76000
• LogP: 3.06060

Additional information on 2-Propenoic acid,6-(4-hydroxyphenoxy)hexyl ester

Introduction to 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester (CAS No. 161841-12-9)

2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester (CAS No. 161841-12-9) is a specialized chemical compound with significant applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its unique molecular structure, which includes a propenoic acid moiety and a hexyl ester functional group linked to a 4-hydroxyphenyl moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for a range of applications.

The molecular formula of 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester is C₁₆H₂₀O₄, and its molecular weight is approximately 276.33 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in formulations where solubility and stability are critical factors.

In the pharmaceutical industry, 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester has shown promise as an intermediate in the synthesis of various drugs and drug candidates. Recent studies have highlighted its potential as a building block for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for the treatment of inflammatory diseases and oxidative stress-related conditions.

The hydroxyl group in the 4-hydroxyphenyl moiety plays a crucial role in the biological activity of 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester. This group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and efficacy. Additionally, the presence of the propenoic acid moiety contributes to the compound's ability to undergo Michael addition reactions, which can be leveraged in the design of prodrugs and other bioactive molecules.

In materials science, 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester has found applications as a monomer or co-monomer in polymer synthesis. Its reactivity and functional groups allow it to be incorporated into polymers with tailored properties. For example, polymers derived from this compound have been used to create coatings with improved adhesion and durability. A recent study published in the Polymer Journal reported that copolymers containing this monomer exhibited enhanced thermal stability and mechanical strength compared to conventional polymers.

The environmental impact of 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester is an important consideration for its industrial use. Research has shown that this compound has low toxicity and biodegradability under certain conditions. However, proper handling and disposal practices are essential to minimize any potential environmental risks. Regulatory bodies such as the Environmental Protection Agency (EPA) provide guidelines for the safe use and disposal of chemicals like this.

In conclusion, 2-Propenoic acid, 6-(4-hydroxyphenoxy)hexyl ester (CAS No. 161841-12-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.